Cas no 39741-81-6 ((E)-2-Butenyltriphenyl-phosphonium Bromide)

• Product Name: (E)-2-Butenyltriphenyl-phosphonium Bromide
• CAS No: 39741-81-6
• MF: C₂₂H₂₂BrP
• MW: 397.287846088409
• MDL: MFCD07780207
• CID: 924864
• PubChem ID: 11058390
• Update Time: 2025-04-19

(E)-2-Butenyltriphenyl-phosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• [(Z)-but-2-enyl]-triphenylphosphanium,bromide
• (E)-(but-2-en-1-yl)triphenylphosphonium bromide
• (E)-crotylphosphonium bromide
• but-2t-enyl-triphenyl-phosphonium, bromide
• crotyl triphenylphosphonium bromide
• NSC167337
• (E)-2-Butenyltriphenyl-phosphonium Bromide
• 2-Butenyl(triphenyl)phosphorane
• AKOS024263933
• SCHEMBL2182202
• W18623
• NSC 245392
• [(E)-But-2-enyl]-triphenylphosphanium bromide
• [(E)-but-2-enyl]-triphenylphosphanium;bromide
• NSC245392
• SCHEMBL2182198
• NSC-245392
• MFCD07780207
• AS-66339
• (E)-But-2-En-1-yltriphenylphosphonium bromide
• 28975-45-3
• [(2E)-but-2-en-1-yl]triphenylphosphanium bromide
• 39741-81-6
• (E)-2-Butenyltriphenyl-phosphoniumBromide

• MDL： MFCD07780207
• Inchi： 1S/C22H22P.BrH/c1-2-3-19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22;/h2-18H,19H2,1H3;1H/q+1;/p-1/b3-2+;
• InChI Key： GJDNAYRZYAGDKR-SQQVDAMQSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C/C=C/C

Computed Properties

• Exact Mass: 396.06400
• Monoisotopic Mass: 396.06425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 1.56060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives